Cas no 2580226-06-6 (2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2580226-06-6
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5661050
• PubChem ID: 165886292
• Update Time: 2025-10-28

2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729930
• 2580226-06-6
• 2-{1-[(benzyloxy)carbonyl]pyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C17H18N2O4S/c1-11-14(16(20)21)24-15(18-11)13-7-8-19(9-13)17(22)23-10-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,20,21)
• InChI Key： JOVPWFGKQZJZNQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid

Professional Introduction to 2-{1-(benzyloxycarbonyl)pyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 2580226-06-6)

2-{1-(benzyloxycarbonyl)pyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid, with the CAS number 2580226-06-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzyloxycarbonyl moiety and a pyrrolidinyl substituent, which contribute to its unique chemical properties and biological relevance.

The benzyloxycarbonyl group is a well-established protecting group in peptide synthesis and drug development, known for its stability under various reaction conditions while maintaining the integrity of the underlying amine functionality. This feature makes it particularly valuable in multi-step synthetic pathways where selective protection and deprotection are critical. The pyrrolidinyl ring, on the other hand, is a common pharmacophore found in numerous bioactive molecules, contributing to their binding affinity and metabolic stability. The combination of these elements in 2-{1-(benzyloxycarbonyl)pyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid suggests a compound with potential applications in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various biological assays. Thiazole-based compounds have shown promise as antimicrobial agents, anti-inflammatory drugs, and even as candidates for treating neurological disorders. The presence of the methyl group at the 4-position of the thiazole ring in this compound may further enhance its pharmacological properties by influencing electronic distribution and steric interactions. Such structural modifications are often employed to optimize drug-like characteristics, including solubility, bioavailability, and target specificity.

The synthesis of 2-{1-(benzyloxycarbonyl)pyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid involves a series of well-established organic reactions that highlight the synthetic versatility of thiazole heterocycles. The introduction of the benzyloxycarbonyl group typically requires an acylation step under controlled conditions to ensure regioselectivity. Subsequent functionalization of the pyrrolidinyl ring followed by carboxylation at the 5-position completes the molecular architecture. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels, underscoring the importance of modern methodologies in medicinal chemistry.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary in vitro studies have indicated potential activity against certain enzymatic targets relevant to metabolic diseases. The pyrrolidinyl moiety appears to interact favorably with binding pockets on these enzymes, modulating their activity in a manner that could be therapeutically beneficial. Additionally, the benzyloxycarbonyl group may influence metabolic stability by protecting vulnerable amine functionalities from degradation processes within the body.

In the context of drug discovery pipelines, compounds like 2-{1-(benzyloxycarbonyl)pyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid serve as valuable intermediates for generating libraries of analogs. By systematically varying structural elements such as substituents on the thiazole ring or introducing different protecting groups, researchers can explore a wide range of biological activities. This approach is particularly effective when combined with high-throughput screening technologies that allow for rapid assessment of thousands of compounds against multiple targets.

The role of computational chemistry has become increasingly prominent in optimizing lead compounds like this one. Molecular modeling techniques are used to predict binding affinities and interactions between the compound and biological targets. These predictions guide experimental efforts by identifying key structural features that should be retained or modified to improve potency and selectivity. Furthermore, computational methods can help assess pharmacokinetic properties such as solubility and permeability early in the development process, reducing time-to-market for promising candidates.

Ongoing research into thiazole derivatives continues to uncover new mechanisms of action and therapeutic applications. For instance, recent studies have highlighted the potential of thiazole-based compounds in modulating immune responses through interaction with specific receptor pathways. The unique structural features of 2-{1-(benzyloxycarbonyl)pyrrolidin-3-yl}-4-methyl-1,3-thiazole-5-carboxylic acid position it as a candidate for further exploration in this area. By leveraging its inherent properties and exploring novel synthetic routes, scientists may uncover innovative ways to harness its biological potential.

In conclusion, 2-{1-(benzyloxycarbonyl)pyrrolidin-3-yl strong>} -4-methyl -1 ,3 -th iazole -5 -carboxylic acid (CAS No .2580226 -06 -6) represents an exciting opportunity for pharmaceutical innovation . Its complex structure , featuring both protective and bioactive moieties , makes it a versatile scaffold for developing new drugs . With continued research into its biological activities and synthetic modifications , this compound holds promise for addressing unmet medical needs across various therapeutic domains . As our understanding of molecular interactions advances , so too will our ability to design more effective treatments based on such well -constructed chemical entities . p >